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Compound of Interest

Compound Name: Isobutyl Palmitate

Cat. No.: B085682 Get Quote

An In-Depth Technical Guide on Isobutyl Palmitate: Flash Point and Stability

For researchers, scientists, and professionals in drug development, a thorough understanding

of the physicochemical properties of excipients like isobutyl palmitate is paramount for

formulation, safety, and regulatory compliance. This technical guide provides a detailed

overview of the flash point and stability data for isobutyl palmitate (CAS No: 110-34-9), a

common emollient and skin-conditioning agent.[1]

Physicochemical Properties
Isobutyl palmitate, the ester of isobutyl alcohol and palmitic acid, is a colorless to almost

colorless clear liquid.[2] Its primary use in cosmetics and pharmaceuticals is as an emollient,

solvent, and plasticizer.[1][3] A summary of its key physical and chemical properties is

presented below.

Table 1: Physical and Chemical Properties of Isobutyl Palmitate
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Property Value Source(s)

Molecular Formula C₂₀H₄₀O₂

Molecular Weight 312.53 - 312.54 g/mol

Appearance
Colorless to Almost Colorless

Clear Liquid

Melting/Freezing Point 19°C

Boiling Point 354.6°C at 760 mmHg

207°C at 2.0 kPa (15 mmHg)

Density / Specific Gravity 0.862 g/cm³

0.86 (20/20)

Refractive Index 1.444

Flash Point Data
The flash point is a critical parameter for assessing the fire hazard of a substance. It is the

lowest temperature at which the vapors of a volatile material will ignite when given an ignition

source. Data from various sources show some variation in the reported flash point of isobutyl
palmitate, which may be attributable to different experimental methods or sample purity.

Table 2: Reported Flash Point of Isobutyl Palmitate

Flash Point Method Source(s)

170.9°C Not Specified

170.56°C (339.00°F) Tag Closed Cup (TCC)

196°C Not Specified

This variability underscores the importance of consulting specific safety data sheets (SDS) from

the supplier for the exact material being used.
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Stability and Reactivity Profile
Understanding the chemical stability, incompatibilities, and decomposition characteristics of

isobutyl palmitate is essential for safe handling, storage, and formulation.

Table 3: Stability and Reactivity Data for Isobutyl Palmitate

Parameter Description Source(s)

Chemical Stability
Stable under proper storage

and handling conditions.

Hazardous Reactions
No special reactivity has been

reported.

Incompatible Materials Strong oxidizing agents.

Hazardous Decomposition

Upon combustion, produces

carbon monoxide (CO) and

carbon dioxide (CO₂).

Storage Conditions

Store in a cool, dark place in a

tightly closed container. Store

away from incompatible

materials.

Oxidation & Hydrolysis

A related compound, isopropyl

palmitate, is noted to be

resistant to oxidation and

hydrolysis. While specific data

for isobutyl palmitate is limited,

esters of this type generally

exhibit good oxidative stability.

Autoignition Temperature No data available.

Experimental Protocols
While the cited sources do not provide detailed experimental protocols for the specific batches

of isobutyl palmitate tested, standard methodologies are used to determine these properties.
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Flash Point Determination (General Method)
The Tag Closed Cup (TCC) method, as mentioned by one source, is a standard procedure for

determining the flash point of liquids.

Principle: The sample is heated in a closed cup at a slow, constant rate. An ignition source is

directed into the cup at regular temperature intervals. The flash point is the lowest temperature

at which the application of the ignition source causes the vapor above the liquid to ignite with a

distinct flash inside the cup.

A generalized workflow for this process is illustrated below.
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Testing Cycle
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temperature uniformity
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Caption: Generalized workflow for Flash Point determination via a Closed-Cup method.
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Chemical Stability Relationships
The stability of isobutyl palmitate is defined by its behavior under normal conditions and its

interaction with other substances or energy sources. The following diagram illustrates these

logical relationships based on available safety data.

Chemical Stability of Isobutyl Palmitate
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Caption: Logical relationships governing the chemical stability of Isobutyl Palmitate.

Conclusion
Isobutyl palmitate is a chemically stable compound under recommended storage conditions.

The primary hazard associated with its flammability is its flash point, which is reported in the

range of 170-196°C. It is incompatible with strong oxidizing agents and will decompose into

carbon monoxide and carbon dioxide upon combustion. For all applications, professionals

should refer to the specific safety data sheet provided by the manufacturer to obtain the most

accurate and relevant safety information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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